Cas no 28022-11-9 (Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]-)
28022-11-9 structure
Product Name:Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]-
CAS No:28022-11-9
MF:C44H80N2O15
MW:877.110415458679
CID:264987
PubChem ID:31864
Update Time:2025-04-19
Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]- Chemical and Physical Properties
Names and Identifiers
-
- Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]-
- 2-methoxyphenyl 2-[(2,3-dimethylphenyl)amino]benzoate
- AC1L4NL5
- AC1Q61SC
- Anthranilic acid, N-2,3-xylyl-, o-methoxyphenyl ester
- BRN 3007049
- CHEMBL1823706
- Mefenamic acid guaiacol ester
- Mefrusid-lacton
- Megalomicin A
- o-Methoxyphenyl N-2,3-xylylanthranilate
- SAS 556
- SCHEMBL1048989
- Megalomicinum [INN-Latin]
- SCH-13430
- Megalomicine [INN-French]
- Megalomicine
- LMPK04000026
- TJB59Q46Z0
- CHEBI:29624
- Megalomicina
- Q27110185
- Sch 13430
- Megalomicin [INN]
- Megalomicinum
- Megalomicin
- NS00011678
- Antibiotic W-847-A
- 28022-11-9
- CHEMBL3990195
- Megalomicina [INN-Spanish]
- (3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-[(2R,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-7-[(2S,4R,5R,6S)-4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
- Megalomycin-A
- UNII-TJB59Q46Z0
- Antibiotic XK 41C
- CERAPP_38465
- DTXSID30865407
-
- Inchi: 1S/C44H80N2O15/c1-16-30-44(11,54)37(50)23(4)33(47)21(2)19-43(10,61-31-18-29(46(14)15)34(48)26(7)56-31)39(60-41-35(49)28(45(12)13)17-22(3)55-41)24(5)36(25(6)40(52)58-30)59-32-20-42(9,53)38(51)27(8)57-32/h21-32,34-39,41,48-51,53-54H,16-20H2,1-15H3/t21-,22-,23+,24+,25-,26+,27+,28+,29-,30-,31+,32+,34+,35-,36+,37-,38+,39-,41+,42-,43-,44-/m1/s1
- InChI Key: LRWRQTMTYVZKQW-WWDNQWNISA-N
- SMILES: O([C@H]1C[C@H]([C@H]([C@H](C)O1)O)N(C)C)[C@]1(C)C[C@@H](C)C([C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@H](C)[C@H]1O[C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)O)=O)O)O)=O
Computed Properties
- Exact Mass: 876.55586985g/mol
- Monoisotopic Mass: 876.55586985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 61
- Rotatable Bond Count: 9
- Complexity: 1460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 22
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 227Ų
Experimental Properties
- Density: 1.1152 (rough estimate)
- Melting Point: 257°C (rough estimate)
- Boiling Point: 784.65°C (rough estimate)
- Refractive Index: 1.4670 (estimate)
Erythromycin,3''-O-demethyl-6-O-[2,3,6-trideoxy-3-(dimethylamino)-a-L-ribo-hexopyranosyl]- Related Literature
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1. The megalomicins. Part IV. The structures of megalomicins A, B, C1, and C2Robert S. Jaret,Alan K. Mallams,Hans Reimann J. Chem. Soc. Perkin Trans. 1 1973 1374
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2. The megalomicins. Part 7. A structural revision by carbon-13 nuclear magnetic resonance and X-ray crystallography. Synthesis and conformational analysis of 3-dimethylamino- and 3-azido-D- and -L-hexopyranosides, and the crystal structure of 4″-O-(4-lodobenzoyl)megalomicin APeter Bartner,Dena L. Boxler,Raymond Brambilla,Alan K. Mallams,James B. Morton,Paul Reichert,Frederick D. Sancilio,Henry Surprenant,Gregory Tomalesky,Gabor Lukacs,Alain Olesker,Ton That Thang,Lydia Valente,Satoshi Omura J. Chem. Soc. Perkin Trans. 1 1979 1600
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Mohamed S. Hifnawy,Mohamed M. Fouda,Ahmed M. Sayed,Rabab Mohammed,Hossam M. Hassan,Sameh F. AbouZid,Mostafa E. Rateb,Alexander Keller,Martina Adamek,Nadine Ziemert,Usama Ramadan Abdelmohsen RSC Adv. 2020 10 20939
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4. Carbon-13 spin–lattice relaxation times of megalomicins, fourteen-membered macrolide antibioticsMohindar S. Puar,Raymond Brambilla J. Chem. Soc. Perkin Trans. 2 1980 1847
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Bernard J. Rawlings Nat. Prod. Rep. 2001 18 190
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